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Compound of Interest

Compound Name: 2-Bromo-5-iodobenzoic acid

Cat. No.: B1273148 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-5-iodobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Bromo-5-iodobenzoic acid (CAS No. 25252-00-0). Adherence to these procedures is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification
2-Bromo-5-iodobenzoic acid is a solid chemical that poses specific health risks. The primary

hazards, as identified in its Safety Data Sheet (SDS), are summarized below.[1][2]

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1][2]

Eye Irritation H319
Causes serious eye irritation.

[1][2]

Respiratory Irritation H335
May cause respiratory

irritation.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1273148?utm_src=pdf-interest
https://www.benchchem.com/product/b1273148?utm_src=pdf-body
https://www.benchchem.com/product/b1273148?utm_src=pdf-body
https://www.benchchem.com/product/b1273148?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_2132674449_2-Bromo-5-IodobenzoicAcid-CASNO-25252-00-0-MSDS.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/665339
https://www.cdhfinechemical.com/images/product/msds/37_2132674449_2-Bromo-5-IodobenzoicAcid-CASNO-25252-00-0-MSDS.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/665339
https://www.cdhfinechemical.com/images/product/msds/37_2132674449_2-Bromo-5-IodobenzoicAcid-CASNO-25252-00-0-MSDS.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/665339
https://www.cdhfinechemical.com/images/product/msds/37_2132674449_2-Bromo-5-IodobenzoicAcid-CASNO-25252-00-0-MSDS.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/665339
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Bromo-5-iodobenzoic acid to minimize

exposure and ensure personal safety.[3][4][5]

PPE Category Item Specification

Eye and Face Protection Safety Goggles or Faceshield

Must provide a complete seal

around the eyes to protect

from dust particles and

splashes.[1][3][5]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable. Gloves must be

inspected before use and

disposed of properly after

handling the chemical.[1][3][4]

Body Protection Laboratory Coat

A standard lab coat is required

for minor tasks. For activities

with a higher risk of splashes,

a chemical-resistant apron

should be worn over the lab

coat.[1][3][4]

Respiratory Protection N95 Dust Mask or Respirator

Use in a well-ventilated area. If

dust formation is significant, a

respirator may be necessary.

[2][5][6]

Operational Plan: Step-by-Step Handling Protocol
All handling of 2-Bromo-5-iodobenzoic acid must be conducted within a certified chemical

fume hood to mitigate inhalation risks.[7]

Preparation:
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Ensure the chemical fume hood is operational and the work area is clean and free of clutter.

[7]

Assemble all necessary equipment, including glassware, spatulas, and weighing paper,

within the fume hood.

Don all required personal protective equipment as specified in the table above.

Handling:

Carefully weigh the desired amount of 2-Bromo-5-iodobenzoic acid on weighing paper or

in a suitable container.

To prevent the generation of dust, handle the solid material gently.[1][6]

If creating a solution, slowly add the solid to the solvent to avoid splashing.

Keep all containers with the chemical tightly closed when not in use.[6]

Post-Handling:

Decontaminate all non-disposable equipment and glassware that came into contact with the

chemical.

Wipe down the work surface within the fume hood with an appropriate solvent.

Properly dispose of all contaminated waste, including gloves and weighing paper, as outlined

in the disposal plan below.

Wash hands thoroughly with soap and water after removing gloves.[1]

Disposal Plan: Managing Halogenated Waste
As a halogenated organic compound, 2-Bromo-5-iodobenzoic acid and any materials

contaminated with it must be disposed of as hazardous waste.[7][8]

Waste Segregation and Collection:
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Solid Waste: Collect all solid waste contaminated with 2-Bromo-5-iodobenzoic acid (e.g.,

weighing paper, contaminated gloves, paper towels) in a designated, properly labeled

hazardous waste container for halogenated organic solids.[7][8]

Liquid Waste: Any solutions containing 2-Bromo-5-iodobenzoic acid, as well as solvent

rinses of glassware, must be collected in a separate, clearly labeled hazardous waste

container for halogenated organic liquids.[7][8][9]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Bromo-5-iodobenzoic acid," and the approximate concentration and

quantity.[7]

Disposal Procedure:

Follow your institution's specific procedures for the pickup and disposal of hazardous

chemical waste.[7]

Never dispose of 2-Bromo-5-iodobenzoic acid or its waste down the drain.[1]

Experimental Workflow for Handling 2-Bromo-5-
iodobenzoic Acid
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Caption: Workflow for the safe handling of 2-Bromo-5-iodobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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